Cas no 2228198-43-2 ({1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride)

• Product Name: {1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride
• CAS No: 2228198-43-2
• MF: C₈H₇FN₂O₂S
• MW: 214.216783761978
• CID: 5922938
• PubChem ID: 165698068
• Update Time: 2025-08-03

{1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2228198-43-2
• {1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride
• EN300-2004441

• Inchi： 1S/C8H7FN2O2S/c9-14(12,13)5-6-4-11-8-7(6)2-1-3-10-8/h1-4H,5H2,(H,10,11)
• InChI Key： LXHOTOBPYMLOAN-UHFFFAOYSA-N
• SMILES： S(CC1=CNC2C1=CC=CN=2)(=O)(=O)F

Computed Properties

• Exact Mass: 214.02122681g/mol
• Monoisotopic Mass: 214.02122681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.2Ų

Additional information on {1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride

Introduction to {1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride (CAS No. 2228198-43-2)

{1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 2228198-43-2, is a derivative of the pyrrolopyridine scaffold, which is a prominent motif in many biologically active molecules. The presence of the methanesulfonyl fluoride (MsF) group in its structure imparts unique reactivity, making it a valuable tool in synthetic chemistry and drug discovery.

The structural framework of {1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride consists of a fused heterocyclic system comprising a pyrrole ring and a pyridine ring. This bicyclic architecture is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the sulfonyl fluoride substituent at the 3-position of the pyrrolopyridine core enhances its utility as a synthetic intermediate, particularly in the formation of amide and carbamate bonds through nucleophilic substitution reactions.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological profiles. The pyrrolopyridine scaffold has been extensively studied for its potential in developing novel therapeutic agents. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The compound {1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride is particularly intriguing because it combines the favorable properties of the pyrrolopyridine core with the reactivity of the methanesulfonyl fluoride group.

The methanesulfonyl fluoride moiety is a well-known leaving group in organic synthesis, commonly used in peptide coupling reactions and the preparation of other sulfonamide derivatives. Its ability to undergo facile substitution reactions makes it an invaluable intermediate in constructing complex molecular architectures. In the context of drug development, such reactivity allows for the rapid diversification of molecular libraries, enabling high-throughput screening for biologically active compounds.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationship (SAR) studies in optimizing drug candidates. The compound {1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride serves as a versatile building block for generating novel analogs with enhanced pharmacological properties. By modifying various positions within the pyrrolopyridine ring or introducing different substituents at the sulfonyl fluoride group, researchers can fine-tune the biological activity of these derivatives.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in signal transduction pathways and are often implicated in various diseases, including cancer. Inhibiting these enzymes has become a major focus in drug discovery efforts. The pyrrolopyridine scaffold is particularly well-suited for developing kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzyme activity. The presence of the methanesulfonyl fluoride group provides an additional handle for further functionalization, allowing for the optimization of binding affinity and selectivity.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, making it challenging to develop drugs that target viral infections without causing significant side effects. However, by designing molecules that interfere with viral replication mechanisms, researchers have been able to develop effective antiviral therapies. The compound {1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride can be used to synthesize derivatives that disrupt viral protease activity or inhibit viral entry into host cells.

The synthesis of {1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the pyrrolopyridine core followed by functionalization at the 3-position with a methanesulfonyl fluoride group. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing waste and improving atom economy.

In conclusion, {1H-pyrrolo[2,3-b]pyridin-3-yl}methanesulfonyl fluoride (CAS No. 2228198-43-2) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutic agents.